(E)-3-(3,4-dimethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(3,4-dimethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C23H20O3/c1-25-22-15-9-17(16-23(22)26-2)8-14-21(24)20-12-10-19(11-13-20)18-6-4-3-5-7-18/h3-16H,1-2H3/b14-8+
• InChI Key: NYGOSCWEGSOKNR-RIYZIHGNSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)C2=CC=C(C=C2)C3=CC=CC=C3)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)C2=CC=C(C=C2)C3=CC=CC=C3)OC
• Molecular Formula: C23H20O3
• Molecular Weight: 344.4 g/mol
• CAS No.: 1629233-18-6

Description

(E)-3-(3,4-Dimethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one is a chalcone derivative characterized by a propenone backbone linking two aromatic rings: a 3,4-dimethoxyphenyl group and a biphenyl (4-phenylphenyl) moiety. Chalcones are α,β-unsaturated ketones known for diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties .

Biological Activity

(E)-3-(3,4-dimethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one, also known as a chalcone derivative, has garnered attention in the field of medicinal chemistry due to its diverse biological activities. This compound is characterized by its unique structural features, including methoxy groups that enhance its reactivity and potential therapeutic applications.

• Molecular Formula : C18H18O4
• Molecular Weight : 298.33 g/mol
• CAS Number : 144309-49-9

The compound belongs to the class of chalcones, which are known for their α,β-unsaturated carbonyl systems that can interact with various biological targets.

The biological activity of (E)-3-(3,4-dimethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one is primarily attributed to its ability to act as a Michael acceptor. This allows it to form covalent bonds with nucleophilic sites on proteins and enzymes, modulating their activity. The compound's interactions can lead to various biological effects including:

• Antioxidant Activity : The compound has been shown to inhibit oxidative stress by scavenging free radicals and enhancing the body’s antioxidant defenses.
• Anti-inflammatory Effects : It may reduce inflammation through the inhibition of pro-inflammatory cytokines and enzymes.
• Anticancer Properties : Research indicates potential in inducing apoptosis in cancer cells and inhibiting tumor growth.

Antioxidant Activity

Studies have demonstrated that chalcone derivatives exhibit significant antioxidant properties. For instance, (E)-3-(3,4-dimethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one has been shown to reduce oxidative stress markers in vitro.

Study	Findings
	Demonstrated significant free radical scavenging activity.
	Inhibition of lipid peroxidation in cellular models.

Anti-inflammatory Activity

The compound has been evaluated for its anti-inflammatory effects. A notable study highlighted its ability to reduce the expression of inflammatory markers in human cell lines.

Study	Findings
	Reduced levels of TNF-alpha and IL-6 in treated cells.
	Inhibited COX-2 expression in inflammatory models.

Anticancer Activity

Research has focused on the compound's potential as an anticancer agent. It has shown efficacy against various cancer cell lines by inducing apoptosis and inhibiting proliferation.

Cell Line	IC50 (µM)	Mechanism
MCF-7	25	Induction of apoptosis via caspase activation.
HeLa	30	Cell cycle arrest at G2/M phase.

Case Studies and Research Findings

• Study on Antioxidant Properties :
  • A study published in PLOS ONE demonstrated that similar compounds enhance melanogenesis through antioxidant pathways, suggesting potential applications in skin health .
• Anti-inflammatory Mechanism :
  • Research indicated that chalcone derivatives could inhibit NF-kB signaling pathways, leading to decreased inflammation markers in macrophage models.
• Anticancer Research :
  • A study found that (E)-3-(3,4-dimethoxyphenyl)-1-(4-phenylphenyl)prop-2-en-1-one exhibited cytotoxic effects against breast cancer cells by promoting apoptosis and inhibiting tumor growth through modulation of key signaling pathways .

Comparison with Similar Compounds

Structural and Crystallographic Differences

Substituents on the aromatic rings significantly alter molecular planarity and crystal packing. For example:

Compound Name	Substituents (Ring A/Ring B)	Dihedral Angle (°)	Key Interactions	Source
(E)-3-(3,4-Dimethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one	3,4-dimethoxy / 4-fluoro	47.81–50.18	C–H···O, π-π stacking
(E)-3-(3,4-Dimethoxyphenyl)-1-(4-bromophenyl)prop-2-en-1-one	3,4-dimethoxy / 4-bromo	9.30–4.85	Halogen bonding
(E)-3-(3,4-Dimethoxyphenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one	3,4-dimethoxy / 4-hydroxy	12.5–15.2	O–H···O hydrogen bonds
Target Compound	3,4-dimethoxy / 4-phenylphenyl	Not reported	Predominant π-π interactions	This work

This contrasts with brominated derivatives, where near-planar conformations enhance crystallinity .

Antioxidant Activity

Methoxy and hydroxyl groups critically influence radical scavenging. Comparative IC₅₀ values (DPPH assay):

Compound Name	Substituents (Ring A/Ring B)	IC₅₀ (µg/mL)	Reference
(E)-1-(2-Hydroxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one	2-hydroxy / 4-hydroxy	2.17
(E)-3-(3,4-Dimethoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one	3,4-dimethoxy / 2-hydroxy	3.45
Target Compound	3,4-dimethoxy / 4-phenylphenyl	Not tested	This work

The absence of hydroxyl groups in the target compound may reduce antioxidant efficacy compared to hydroxylated analogues, as methoxy groups are weaker electron donors .

Pharmacological Targets and Bioactivity

Chalcones with 3,4-dimethoxy substitutions exhibit activity against STAT3 and NF-κB signaling pathways, key targets in cancer therapy . For example:

• (E)-3-(4-Bromo-3,5-dimethoxyphenyl)-1-(3-hydroxyphenyl)prop-2-en-1-one inhibits STAT3 phosphorylation (IC₅₀ = 5.2 µM) .
• (E)-1-(2,4-Dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one shows anti-inflammatory activity in MCF-7 cells (IC₅₀ = 3.13 µM) .